Cas no 904815-39-0 (4-Phenyl-2,3,4,5-tetrahydrobenzob1,4diazepine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-Phenyl-2,3,4,5-tetrahydrobenzob1,4diazepine-1-carboxylic acid tert-butyl ester
• CAS No: 904815-39-0
• MF: C₂₀H₂₄N₂O₂
• MW: 324.416765213013
• MDL: MFCD06245547
• CID: 797714
• PubChem ID: 2771827
• Update Time: 2025-06-13

4-Phenyl-2,3,4,5-tetrahydrobenzob1,4diazepine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,5-Benzodiazepine-1-carboxylicacid, 2,3,4,5-tetrahydro-4-phenyl-, 1,1-dimethylethyl ester
• 4-PHENYL-2,3,4,5-TETRAHYDRO-BENZO[B][1,4]DIAZEPINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 2-phenyl-1,2,3,4-tetrahydro-1,5-benzodiazepine-5-carboxylate
• GL-0245
• MFCD06245547
• AKOS005257308
• DTXSID00378115
• 904815-39-0
• tert-Butyl 4-phenyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-1-carboxylate
• 4-Phenyl-2,3,4,5-tetrahydrobenzo[b][1,4]diazepine-1-carboxylic acid tert-butyl ester
• 4-Phenyl-2,3,4,5-tetrahydrobenzob1,4diazepine-1-carboxylic acid tert-butyl ester

• MDL： MFCD06245547
• Inchi： 1S/C20H24N2O2/c1-20(2,3)24-19(23)22-14-13-16(15-9-5-4-6-10-15)21-17-11-7-8-12-18(17)22/h4-12,16,21H,13-14H2,1-3H3
• InChI Key： IDLLPNGJRDBQAW-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC=CC=2NC(C2C=CC=CC=2)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 324.18400
• Monoisotopic Mass: 324.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 461.4±35.0 °C at 760 mmHg
• Flash Point: 232.8±25.9 °C
• Refractive Index: 1.56
• PSA: 41.57000
• LogP: 5.18800
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Phenyl-2,3,4,5-tetrahydrobenzob1,4diazepine-1-carboxylic acid tert-butyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines

Additional information on 4-Phenyl-2,3,4,5-tetrahydrobenzob1,4diazepine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 4-Phenyl-2,3,4,5-tetrahydrobenzob1,4diazepine-1-carboxylic acid tert-butyl ester (CAS No. 904815-39-0)

The compound 4-Phenyl-2,3,4,5-tetrahydrobenzob1,4diazepine-1-carboxylic acid tert-butyl ester (CAS No. 904815-39-0) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique benzodiazepine core and tert-butyl ester moiety, serves as a critical intermediate in the synthesis of bioactive compounds. Its structural complexity and functional versatility make it a valuable asset for researchers exploring novel therapeutic agents.

One of the most intriguing aspects of 4-Phenyl-2,3,4,5-tetrahydrobenzob1,4diazepine-1-carboxylic acid tert-butyl ester is its potential application in drug discovery. The benzodiazepine scaffold is well-known for its pharmacological properties, particularly in the development of anxiolytics, anticonvulsants, and muscle relaxants. By incorporating a phenyl group and a tert-butyl ester, this compound offers enhanced stability and bioavailability, which are critical factors in modern drug design. Researchers are increasingly focusing on such derivatives to address unmet medical needs, especially in neurological and psychiatric disorders.

In recent years, the demand for high-purity intermediates like 4-Phenyl-2,3,4,5-tetrahydrobenzob1,4diazepine-1-carboxylic acid tert-butyl ester has surged, driven by advancements in high-throughput screening and combinatorial chemistry. These techniques require reliable and well-characterized building blocks to accelerate the discovery of new drug candidates. The compound's CAS No. 904815-39-0 ensures precise identification, which is essential for reproducibility and regulatory compliance in pharmaceutical development.

Another area of interest is the compound's role in peptide mimetics and protease inhibitors. The benzodiazepine framework can mimic peptide bonds, making it a valuable tool for designing inhibitors of enzymes like HIV protease or SARS-CoV-2 main protease. With the ongoing focus on antiviral therapies, this application has become particularly relevant. Researchers are exploring how modifications to the tert-butyl ester group can fine-tune the compound's activity and selectivity.

From a synthetic chemistry perspective, 4-Phenyl-2,3,4,5-tetrahydrobenzob1,4diazepine-1-carboxylic acid tert-butyl ester presents both challenges and opportunities. The benzodiazepine ring system requires careful optimization of reaction conditions to achieve high yields and purity. Recent publications have highlighted innovative methods for its preparation, including catalytic asymmetric synthesis and microwave-assisted reactions. These advancements not only improve efficiency but also align with the growing emphasis on green chemistry and sustainable practices.

The compound's physicochemical properties, such as its logP and solubility, are also critical for its utility in drug development. The tert-butyl ester group enhances lipophilicity, which can influence membrane permeability and pharmacokinetics. These factors are frequently discussed in forums and publications related to ADME (Absorption, Distribution, Metabolism, and Excretion) studies, reflecting the compound's relevance in preclinical research.

In addition to its pharmaceutical applications, 4-Phenyl-2,3,4,5-tetrahydrobenzob1,4diazepine-1-carboxylic acid tert-butyl ester has potential uses in material science. Its rigid benzodiazepine core could serve as a building block for advanced polymers or liquid crystals. While this area is less explored, it underscores the compound's versatility beyond traditional medicinal chemistry.

As the scientific community continues to investigate 4-Phenyl-2,3,4,5-tetrahydrobenzob1,4diazepine-1-carboxylic acid tert-butyl ester, questions about its scalability and cost-effectiveness remain prominent. These are common topics in online discussions, particularly among industrial chemists and procurement specialists. Addressing these concerns will be key to unlocking the compound's full potential in large-scale applications.

In summary, 4-Phenyl-2,3,4,5-tetrahydrobenzob1,4diazepine-1-carboxylic acid tert-butyl ester (CAS No. 904815-39-0) is a multifaceted compound with broad implications in drug discovery, synthetic chemistry, and material science. Its unique structure and functional groups make it a subject of ongoing research, particularly in the context of neurological therapeutics and antiviral drug development. As scientific inquiry progresses, this compound is likely to remain a focal point for innovation and exploration.